![molecular formula C20H18Cl2O7 B1226909 8,10-Dichloro-3,9-dimethoxy-1,4,7-trimethyl-6-oxo-2-benzo[b][1,4]benzodioxepincarboxylic acid methyl ester](/img/structure/B1226909.png)
8,10-Dichloro-3,9-dimethoxy-1,4,7-trimethyl-6-oxo-2-benzo[b][1,4]benzodioxepincarboxylic acid methyl ester
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Overview
Description
8,10-dichloro-3,9-dimethoxy-1,4,7-trimethyl-6-oxo-2-benzo[b][1,4]benzodioxepincarboxylic acid methyl ester is a carbonyl compound.
Scientific Research Applications
Synthesis and Chemical Modification
Synthesis Techniques : Research demonstrates methods for synthesizing related complex organic compounds. For instance, the synthesis of similar compounds involves the bromination and subsequent ether cleavage, leading to the formation of oxo derivatives and their transformations (Rogano et al., 2011).
Chemical Interconversions : Studies show that the chemical structures of related compounds can be interconverted. For example, norditerpene peroxides from marine sponges have been esterified and studied for their structural configurations (D'Ambrosio et al., 1998).
Electrosynthesis
- Electrochemical Studies : The electrochemical reduction of related compounds, such as hypostictic acid, has been explored. This research provides insights into the behavior of these compounds under electrochemical conditions and their subsequent transformation into new compounds (Carvalho et al., 2004).
Medicinal Chemistry
Intermediate Compound Synthesis : These compounds are utilized in the synthesis of intermediate compounds for various applications, including pharmaceuticals. For example, the synthesis of 2,3-Dimethoxy-5-methyl-p-benzoquinone, an important intermediate in ubiquinones synthesis, employs similar compounds (Minami & Kijima, 1980).
Herbicidal Applications : Certain analogs have shown potential as herbicidal agents, indicating the broader application of these compounds in agricultural chemistry (Huang et al., 2009).
Structural Characterization
- Molecular Structure Studies : Investigations into the structural characterization of similar compounds, such as terflavoxate, provide a deeper understanding of their molecular configurations, which is crucial in the development of new drugs (Leonardi et al., 1993).
Properties
Molecular Formula |
C20H18Cl2O7 |
---|---|
Molecular Weight |
441.3 g/mol |
IUPAC Name |
methyl 8,10-dichloro-3,9-dimethoxy-1,4,7-trimethyl-6-oxobenzo[b][1,4]benzodioxepine-2-carboxylate |
InChI |
InChI=1S/C20H18Cl2O7/c1-7-10-17(13(22)18(26-5)12(7)21)28-15-8(2)11(19(23)27-6)14(25-4)9(3)16(15)29-20(10)24/h1-6H3 |
InChI Key |
PDTLWAZKMKQSLD-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=C(C(=C1Cl)OC)Cl)OC3=C(C(=C(C(=C3C)C(=O)OC)OC)C)OC2=O |
Canonical SMILES |
CC1=C2C(=C(C(=C1Cl)OC)Cl)OC3=C(C(=C(C(=C3C)C(=O)OC)OC)C)OC2=O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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